![molecular formula C10H20N2O2 B6239156 rac-tert-butyl N-[(1R,2R)-2-(aminomethyl)cyclobutyl]carbamate, cis CAS No. 1903834-28-5](/img/no-structure.png)
rac-tert-butyl N-[(1R,2R)-2-(aminomethyl)cyclobutyl]carbamate, cis
Overview
Description
Rac-tert-butyl N-[(1R,2R)-2-(aminomethyl)cyclobutyl]carbamate, cis (abbreviated as RTC) is a chiral, organic compound that is used in various scientific research applications. It is used as a catalyst in asymmetric synthesis and as a reagent for the preparation of chiral compounds. RTC is also used in the synthesis of chiral drugs, as well as in the synthesis of other organic compounds.
Scientific Research Applications
Rac-tert-butyl N-[(1R,2R)-2-(aminomethyl)cyclobutyl]carbamate, cis is used in various scientific research applications. It is used as a catalyst in asymmetric synthesis, as a reagent for the preparation of chiral compounds, and as a reagent for the synthesis of other organic compounds. This compound is also used in the synthesis of chiral drugs, such as chiral anti-cancer drugs. It is also used in the synthesis of chiral pharmaceuticals, such as chiral anti-inflammatory drugs.
Mechanism of Action
Rac-tert-butyl N-[(1R,2R)-2-(aminomethyl)cyclobutyl]carbamate, cis is a chiral compound, which means that it has two mirror-image forms (enantiomers). When this compound is used as a catalyst in asymmetric synthesis, it helps to create a single enantiomer of the desired product. This is because this compound binds to the reactants and causes them to form a single enantiomer. This is known as the “enantioselective” reaction.
Biochemical and Physiological Effects
This compound is used in the synthesis of chiral drugs, such as chiral anti-cancer drugs. The exact biochemical and physiological effects of this compound on these drugs are not yet fully understood. However, studies have shown that this compound can increase the potency of certain drugs, such as chiral anti-cancer drugs, and can also decrease the side effects of these drugs.
Advantages and Limitations for Lab Experiments
Rac-tert-butyl N-[(1R,2R)-2-(aminomethyl)cyclobutyl]carbamate, cis has several advantages and limitations for lab experiments. The advantages of using this compound include its high selectivity and its ability to produce a single enantiomer of the desired product. The limitations of using this compound include its high cost, its high reactivity, and its potential toxicity.
Future Directions
The future of rac-tert-butyl N-[(1R,2R)-2-(aminomethyl)cyclobutyl]carbamate, cis in scientific research is promising. Possible future directions include the development of new catalysts based on this compound, the development of new methods for the synthesis of chiral compounds, the development of new methods for the synthesis of chiral drugs, and the development of new methods for the synthesis of other organic compounds. Additionally, research into the biochemical and physiological effects of this compound on chiral drugs could lead to the development of more effective and safer drugs.
Synthesis Methods
Rac-tert-butyl N-[(1R,2R)-2-(aminomethyl)cyclobutyl]carbamate, cis is synthesized through the reaction of racemic tert-butyl N-aminomethylcyclobutylcarbamate with a chiral amine. The reaction of the racemic tert-butyl N-aminomethylcyclobutylcarbamate with the chiral amine produces the chiral this compound. The reaction is carried out in a solvent, such as dimethylformamide (DMF), and the reaction is catalyzed by a base, such as pyridine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl N-[(1R,2R)-2-(aminomethyl)cyclobutyl]carbamate, cis involves the protection of the amine group, followed by the formation of the cyclobutyl ring and subsequent deprotection of the amine group. The final step involves the formation of the carbamate group.", "Starting Materials": [ "tert-butyl carbamate", "1,2-dibromocyclobutane", "sodium hydride", "N,N-dimethylformamide", "ammonium chloride", "hydrochloric acid", "sodium bicarbonate", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Protection of the amine group by reacting tert-butyl carbamate with hydrochloric acid to form tert-butyl carbamate hydrochloride.", "Step 2: Formation of the cyclobutyl ring by reacting 1,2-dibromocyclobutane with sodium hydride in N,N-dimethylformamide to form 1,2-cyclobutanedimethanol.", "Step 3: Deprotection of the amine group by reacting 1,2-cyclobutanedimethanol with ammonium chloride in water to form 1,2-cyclobutanediamine.", "Step 4: Formation of the carbamate group by reacting 1,2-cyclobutanediamine with tert-butyl chloroformate in the presence of sodium bicarbonate in ethyl acetate to form rac-tert-butyl N-[(1R,2R)-2-(aminomethyl)cyclobutyl]carbamate, cis." ] } | |
CAS RN |
1903834-28-5 |
Molecular Formula |
C10H20N2O2 |
Molecular Weight |
200.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
